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Compound of Interest

Compound Name: Antiviral agent 51
Cat. No.: B15563320
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For research use only. Not for use in diagnostic procedures.

Introduction

Remdesivir is a potent antiviral agent that has demonstrated efficacy against a range of RNA
viruses. As a nucleotide analog prodrug, it undergoes intracellular metabolism to its active
triphosphate form, which acts as an inhibitor of viral RNA-dependent RNA polymerase. Proper
preparation of Remdesivir is critical for accurate and reproducible experimental results in
virological and pharmacological research. These application notes provide detailed information
on the solubility of Remdesivir and protocols for its preparation for in vitro studies.

Data Presentation
Table 1: Solubility of Remdesivir in Various Solvents
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Solvent Concentration Temperature Observations
DMSO (Dimethyl > 36.4 mg/mL (= 60.3 Clear, colorless
_ Room Temperature )
sulfoxide) mM) solution
Ethanol <1 mg/mL Room Temperature Poorly soluble
Water Insoluble Room Temperature Insoluble
Saline Insoluble Room Temperature Insoluble

Data is compiled from publicly available information. Solubility may vary depending on the
specific lot, purity, and conditions of the experiment.

Experimental Protocols
Protocol 1: Preparation of Remdesivir Stock Solution for
In Vitro Assays

This protocol describes the preparation of a 10 mM Remdesivir stock solution in DMSO for use
in cell-based assays.

Materials:

Remdesivir (lyophilized powder)

Anhydrous Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, nuclease-free microcentrifuge tubes

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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» Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

» Equilibration: Allow the vial of lyophilized Remdesivir and the DMSO to equilibrate to room
temperature before opening to prevent condensation.

e Reconstitution:
o Briefly centrifuge the vial of Remdesivir to ensure all the powder is at the bottom.
o Carefully open the vial.

o To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial. For
example, to a 1 mg vial of Remdesivir (MW: 602.58 g/mol ), add 166 pL of DMSO.

 Dissolution:
o Close the vial tightly and vortex for 1-2 minutes until the powder is completely dissolved.

o Visually inspect the solution to ensure there are no visible particulates. The solution should
be clear and colorless.

» Aliquoting and Storage:

o Aliquot the stock solution into smaller, single-use volumes in sterile, nuclease-free
microcentrifuge tubes. This minimizes freeze-thaw cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months). Avoid repeated freeze-thaw cycles.

Note on Further Dilutions:

For cell-based assays, the DMSO stock solution should be further diluted in the appropriate cell
culture medium to the final desired concentration. It is crucial to ensure that the final
concentration of DMSO in the culture medium does not exceed a level that is toxic to the cells
(typically < 0.5%). A vehicle control (medium with the same final concentration of DMSO)
should always be included in experiments.
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Visualizations

Experimental Workflow: Preparation of Remdesivir Stock Solution
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Caption: Workflow for preparing a Remdesivir stock solution.
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Mechanism of Action: Remdesivir
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Caption: Simplified mechanism of action of Remdesivir.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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